3-[(4-Tert-butyl-1,3-thiazol-2-yl)methyl]-8-azabicyclo[3.2.1]octan-3-ol

• IUPAC Name: 3-[(4-tert-butyl-1,3-thiazol-2-yl)methyl]-8-azabicyclo[3.2.1]octan-3-ol
• InChI: InChI=1S/C15H24N2OS/c1-14(2,3)12-9-19-13(17-12)8-15(18)6-10-4-5-11(7-15)16-10/h9-11,16,18H,4-8H2,1-3H3
• InChI Key: JOLSTRVVOQCDRQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CSC(=N1)CC2(CC3CCC(C2)N3)O
• Molecular Formula: C15H24N2OS
• Molecular Weight: 280.4 g/mol

Description

The compound “3-[(4-Tert-butyl-1,3-thiazol-2-yl)methyl]-8-azabicyclo[3.2.1]octan-3-ol” is a complex organic molecule. It contains a thiazole ring, which is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are members of the azole heterocycles that include imidazoles and oxazoles. They are isomeric with the 1,2-azoles and the nitrogen and sulfur containing compounds called isothiazole.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Scientific Research Applications

Nematicidal Activity

3-[(4-Tert-butyl-1,3-thiazol-2-yl)methyl]-8-azabicyclo[3.2.1]octan-3-ol and its derivatives demonstrate significant nematicidal activity. Xu et al. (2021) synthesized novel derivatives displaying lethal effects on pinewood and root-knot nematodes. Another study by Li et al. (2020) confirmed the effectiveness of similar compounds in controlling pine-wood nematodes, with certain derivatives exhibiting over 90% mortality at specific concentrations.

Pharmacological Applications

Iriepa and Bellanato (2011) explored the pharmacological potential of carbamates derived from 8-methyl-8-azabicyclo[3.2.1]octan-3α-ol, a closely related compound. Their research focused on synthesizing and studying these derivatives for potential 5-HT3 activity.

Synthetic Chemistry

The compound's utility in synthetic chemistry is highlighted in the synthesis of complex molecules. Thomas and Vickers (2009) used a related structure in the asymmetric synthesis of stemofoline, showcasing its application in creating intricate organic structures.

Molecular Structure Studies

Zheng et al. (2004) conducted a detailed study on the crystal structures of isomers of 2,4-dibenzyl-8-azabicyclo[3.2.1]octan-3-ol, demonstrating its utility in structural chemistry and crystallography.

For detailed insights into these studies, you can refer to the respective papers:

• Xu et al. (2021)
• Li et al. (2020)
• Iriepa and Bellanato (2011)
• Thomas and Vickers (2009)
• Zheng et al. (2004).